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Compound of Interest

Compound Name: Apigenin 7-O-methylglucuronide

Cat. No.: B122375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apigenin 7-O-methylglucuronide is a flavonoid metabolite that plays a significant role in the

pharmacokinetic and pharmacodynamic profiles of apigenin, a widely studied natural

compound with various biological activities. Accurate and reliable quantification of this

metabolite is crucial for metabolism studies, quality control of herbal products, and formulation

development. This application note provides a detailed high-performance liquid

chromatography (HPLC) method for the analysis of Apigenin 7-O-methylglucuronide, based

on established protocols. The method is suitable for the quantification of Apigenin 7-O-
methylglucuronide in complex matrices, such as topical cream formulations.[1][2][3]

Quantitative Data Summary
The following table summarizes the key quantitative parameters of the HPLC method for the

analysis of Apigenin 7-O-methylglucuronide.
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Parameter Value Reference

Linearity Range
60% to 140% of target

concentration
[4][5]

Correlation Coefficient (R²) > 0.995 [5]

Limit of Detection (LOD) 0.288 µg/mL [5]

Limit of Quantification (LOQ) 0.873 µg/mL [5]

Experimental Protocol
This protocol outlines the methodology for the HPLC analysis of Apigenin 7-O-
methylglucuronide.

Materials and Reagents
Apigenin 7-O-methylglucuronide reference standard

Baicalin (Internal Standard)

Acetonitrile (HPLC grade)

Dichloromethane (HPLC grade)

Distilled water (HPLC grade)

Phosphoric acid

Sample matrix (e.g., topical cream)

Instrumentation
HPLC system equipped with a Diode Array Detector (DAD)[3]

Analytical column: YoungJin Biochrom INNO-P C18 (5 µm, 4.6 × 150 mm)[5][6]

Data acquisition and processing software
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Preparation of Solutions
Mobile Phase A: Distilled water with 0.1% phosphoric acid.[5]

Mobile Phase B: Acetonitrile.[5]

Standard Stock Solution: Accurately weigh and dissolve Apigenin 7-O-methylglucuronide
and Baicalin (internal standard) in a suitable solvent (e.g., methanol or acetonitrile) to

prepare stock solutions of known concentrations.

Calibration Standards: Prepare a series of calibration standards by diluting the stock

solutions with the appropriate solvent to cover the desired concentration range (e.g., 60% to

140% of the expected sample concentration).[4][5]

Sample Preparation (Example: Topical Cream)
This protocol utilizes a liquid-liquid extraction (LLE) method for sample preparation.[1][2]

Accurately weigh a portion of the cream formulation.

Add a known amount of the internal standard (Baicalin).

Perform liquid-liquid extraction using dichloromethane.[1][2][3]

Separate the layers and collect the supernatant containing the analyte and internal standard.

Filter the supernatant through a 0.45 µm syringe filter before HPLC analysis.

HPLC Chromatographic Conditions
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Parameter Condition

Column
YoungJin Biochrom INNO-P C18 (5 µm, 4.6 ×

150 mm)[5][6]

Mobile Phase
A: 0.1% Phosphoric acid in WaterB:

Acetonitrile[5]

Gradient Elution
0-30 min: 90% A to 75% A30-40 min: 75% A to

90% A40-50 min: Isocratic at 90% A[5]

Flow Rate 1.0 mL/min[5]

Injection Volume 10 µL[5]

Column Temperature 30 °C[5][6]

Detection Wavelength 335 nm[5]

Data Analysis
Identify the peaks of Apigenin 7-O-methylglucuronide and the internal standard (Baicalin)

based on their retention times.

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of Apigenin 7-O-methylglucuronide in the samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
Experimental Workflow
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Caption: HPLC analysis workflow for Apigenin 7-O-methylglucuronide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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